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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364

For Researchers, Scientists, and Drug Development Professionals

Dibutyl dodecanedioate, a high-boiling, biodegradable, and non-polar solvent, is emerging as
a compelling alternative to traditional solvents in various chemical applications. Its unique
combination of properties, including a high flash point, low volatility, and excellent thermal
stability, makes it particularly suitable for high-temperature reactions and in formulations where
solvent residue and environmental impact are critical concerns. This document provides
detailed application notes and protocols for the use of dibutyl dodecanedioate as a solvent in
chemical reactions, with a focus on its potential in polymer synthesis.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of dibutyl dodecanedioate
is essential for its effective application as a solvent.
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Property Value Reference
Molecular Formula C20H3804 [1]
Molecular Weight 342.51 g/mol [1]
CAS Number 15677-90-4 [1]
Boiling Point 375.2 °C at 760 mmHg [1]
Flash Point 168.2 °C [1]
Density 0.936 g/cm?3 [1]

Applications in Chemical Synthesis

While the use of dibutyl dodecanedioate as a primary reaction solvent is a specialized
application, its properties suggest its utility in several areas of chemical synthesis, particularly
in the production of polymers and resins where high temperatures are required to drive
reactions to completion and remove volatile byproducts.

Polyester Synthesis via Polycondensation

High-boiling point, non-reactive solvents are advantageous in the synthesis of polyesters via
polycondensation. They facilitate the removal of water or other small molecule byproducts,
driving the equilibrium towards the formation of high molecular weight polymers.[2] Dibutyl
dodecanedioate, with its high boiling point and thermal stability, can serve as an excellent
medium for such reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solvent for Specialized Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106364#dibutyl-dodecanedioate-as-a-solvent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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